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Compound of Interest

Compound Name: 6-Chloroisoquinolin-4-ol

Cat. No.: B14002724

Get Quote

Standard Operating Procedure: Disposal and Handling of 6-Chloroisoquinolin-4-ol

H

ClNO Molecular Weight: 179.60 g/mol [1][2]

Part 1: Emergency & Safety Profile
Core Directive: Treat 6-Chloroisoquinolin-4-ol as a hazardous halogenated organic

substance. In the absence of compound-specific toxicological data, adopt the safety protocols

for the structural analog 6-Chloroquinolin-4-ol and general halogenated isoquinolines.

Hazard Identification (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]
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H335: May cause respiratory irritation.[3][6]

Precautionary Principle: As a halogenated heteroaromatic, this compound must be

prevented from entering environmental water sources due to potential persistence and

toxicity to aquatic life.

Personal Protective Equipment (PPE) Matrix
Protection Type Specification Rationale

Respiratory N95 or P100 Respirator

Required if handling dry

powder outside a fume hood to

prevent inhalation of

particulates.

Hand
Nitrile Gloves (Double-gloved

recommended)

Standard nitrile provides

adequate resistance. Double

gloving prevents permeation

during dissolved-phase

handling (e.g., in DMSO/DMF).

Eye Chemical Splash Goggles

Preferred over safety glasses

to protect against splashes

during solubilization or waste

transfer.

Body
Lab Coat (Buttoned), Long

Pants, Closed Shoes

Prevents dermal contact with

particulates or spills.

Part 2: Disposal Procedures
Critical Operational Rule: Do NOT dispose of this compound down the drain. All waste must be

collected for high-temperature incineration.

A. Solid Waste Disposal (Pure Compound &
Contaminated Solids)[6]

Containerization: Collect all solid waste (expired powder, filter cakes, contaminated paper

towels) in a dedicated wide-mouth HDPE (High-Density Polyethylene) or glass jar.
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Labeling: Affix a hazardous waste label clearly stating:

Chemical Name: 6-Chloroisoquinolin-4-ol[2][7][8][9][10][11][12]

Hazard Class: Toxic, Irritant[6]

Constituents: 100% 6-Chloroisoquinolin-4-ol (or % weight if mixed)

Segregation: Store in the "Solid Halogenated Organic" waste stream. Do not mix with

oxidizers or reactive metals.[13][14]

B. Liquid Waste Disposal (Mother Liquors & Solutions)
Since 6-Chloroisoquinolin-4-ol is often handled in organic solvents (DMSO, DMF, Methanol),

the waste stream is determined by the solvent.

Halogenated Solvent Mixtures (e.g., DCM, Chloroform):

Pour into the "Halogenated Organic Solvents" carboy.

Reasoning: The chlorine atom on the isoquinoline ring requires this stream to ensure

proper incineration temperatures (>1100°C) are met to prevent dioxin formation.

Non-Halogenated Solvent Mixtures (e.g., Methanol, DMSO):

Protocol Exception: While the solvent is non-halogenated, the solute (6-
Chloroisoquinolin-4-ol) is halogenated.

Action: If the concentration of 6-Chloroisoquinolin-4-ol is >1%, divert to the

"Halogenated Waste" stream to ensure compliance with strict EPA halogen limits for fuel

blending. If trace (<0.1%), it may often be placed in non-halogenated waste, but best

practice dictates defaulting to the Halogenated stream to avoid regulatory non-compliance.

C. Decontamination of Glassware
Solubilization: Rinse glassware with a small volume of DMSO or Acetone. This compound

typically exhibits poor water solubility.
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Collection: Collect the first two rinses into the Halogenated Liquid Waste container.

Final Wash: Wash glassware with detergent and water; this effluent can go down the drain

only after the organic residue has been removed.

Part 3: Waste Stream Logic & RCRA Classification
The following decision tree illustrates the logical flow for categorizing waste containing 6-
Chloroisoquinolin-4-ol.
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Waste Containing
6-Chloroisoquinolin-4-ol

Physical State?

Solid Waste
(Powder, Wipes, Vials) Liquid/Solution

DISPOSAL A:
Solid Hazardous Waste

(Tag: Toxic/Irritant)

Pack in HDPE Jar

Primary Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, Water)

DISPOSAL B:
Halogenated Liquid Waste
(High Temp Incineration)

Concentration > 1%?

Yes (High Halogen Load)

DISPOSAL C:
Non-Halogenated Waste
(Check Local EPA Limits)

No (Trace Residue Only)

Click to download full resolution via product page

Figure 1: Waste stream triage logic for 6-Chloroisoquinolin-4-ol. Defaulting to Halogenated

Liquid Waste is the safest compliance strategy.
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Part 4: Regulatory & Technical Reference
Regulatory Status (USA - EPA/RCRA):

Listing: Not explicitly P-listed or U-listed.

Characteristic Waste: Classified as hazardous due to toxicity (if leachable) and halogen

content.[14]

Waste Code: If mixed with spent halogenated solvents, apply codes F001/F002. If pure

substance is discarded, manage as Non-Regulated Hazardous Waste (unless TCLP testing

proves otherwise), but facility policy usually mandates "Hazardous" status for all chlorinated

heterocycles.

Chemical Properties Relevant to Disposal:

Solubility: Soluble in DMSO, Methanol; sparingly soluble in water.

Stability: Stable under normal temperatures and pressures. Avoid strong oxidizing agents.

[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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